N-(4-chloro-2-fluorophenyl)-N'-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea

• IUPAC Name: 1-(4-chloro-2-fluorophenyl)-3-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea
• InChI: InChI=1S/C14H13ClFN3OS/c15-8-5-6-10(9(16)7-8)17-13(20)19-14-18-11-3-1-2-4-12(11)21-14/h5-7H,1-4H2,(H2,17,18,19,20)
• InChI Key: GDMAZAGBCASNCO-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)N=C(S2)NC(=O)NC3=C(C=C(C=C3)Cl)F
• Molecular Formula: C14H13ClFN3OS
• Molecular Weight: 325.8 g/mol

Description

N-(4-chloro-2-fluorophenyl)-N'-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea, commonly known as A-769662, is a small molecule activator of AMP-activated protein kinase (AMPK). It was discovered in 2008 and has since been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

A-769662 activates N-(4-chloro-2-fluorophenyl)-N'-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea by binding to the allosteric site of the enzyme, leading to conformational changes that enhance its activity. N-(4-chloro-2-fluorophenyl)-N'-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea activation leads to various downstream effects such as increased glucose uptake, fatty acid oxidation, and mitochondrial biogenesis.
Biochemical and Physiological Effects:
A-769662 has been shown to have various biochemical and physiological effects in different cell types and animal models. It has been shown to improve glucose uptake and insulin sensitivity in diabetic animal models, inhibit cancer cell growth and induce autophagy, and improve cognitive function in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

A-769662 has several advantages as a research tool. It is a potent and selective activator of N-(4-chloro-2-fluorophenyl)-N'-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea, which makes it a valuable tool for studying the role of N-(4-chloro-2-fluorophenyl)-N'-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea in various biological processes. However, it also has some limitations. A-769662 has been shown to have off-target effects on other enzymes, which may complicate the interpretation of results. Furthermore, its pharmacokinetic properties are not well understood, which may limit its use in vivo.

Future Directions

There are several future directions for research on A-769662. One direction is to further investigate its potential therapeutic applications in various diseases, such as diabetes, cancer, and neurodegenerative disorders. Another direction is to study its pharmacokinetic properties in more detail to better understand its potential use in vivo. Furthermore, there is a need to develop more potent and selective N-(4-chloro-2-fluorophenyl)-N'-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea activators to overcome the limitations of A-769662.

Scientific Research Applications

A-769662 has been studied extensively for its potential therapeutic applications in various diseases such as diabetes, cancer, and neurodegenerative disorders. It has been shown to activate N-(4-chloro-2-fluorophenyl)-N'-(4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)urea, a key regulator of cellular energy metabolism, leading to improved glucose uptake and insulin sensitivity in diabetic animal models. A-769662 has also been shown to inhibit the growth of cancer cells and induce autophagy, a process that helps cells to clear damaged proteins and organelles. Furthermore, A-769662 has been shown to improve cognitive function in animal models of neurodegenerative diseases.